Cas no 55409-90-0 (Thiourea, N-(2-ethoxyethyl)-N'-phenyl-)
55409-90-0 structure
Product Name:Thiourea, N-(2-ethoxyethyl)-N'-phenyl-
CAS No:55409-90-0
MF:C11H16N2OS
MW:224.322541236877
CID:351987
PubChem ID:2236772
Update Time:2025-04-19
Thiourea, N-(2-ethoxyethyl)-N'-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiourea, N-(2-ethoxyethyl)-N'-phenyl-
- 1-(2-ethoxyethyl)-3-phenylthiourea
- DTXSID90367139
- N-(2-ethoxyethyl)-N'-phenylthiourea
- 55409-90-0
- SR-01000298924
- SR-01000298924-1
- AKOS000340915
-
- Inchi: 1S/C11H16N2OS/c1-2-14-9-8-12-11(15)13-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3,(H2,12,13,15)
- InChI Key: DCOVEDKIRIJGLX-UHFFFAOYSA-N
- SMILES: S=C(NC1C=CC=CC=1)NCCOCC
Computed Properties
- Exact Mass: 224.09848
- Monoisotopic Mass: 224.09833431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 65.4Ų
Experimental Properties
- PSA: 33.29
Thiourea, N-(2-ethoxyethyl)-N'-phenyl- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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